![molecular formula C7H11NO3 B2835133 2-(6-Oxopiperidin-2-yl)acetic acid CAS No. 66654-69-1](/img/structure/B2835133.png)
2-(6-Oxopiperidin-2-yl)acetic acid
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Overview
Description
2-(6-Oxopiperidin-2-yl)acetic acid is a chemical compound with the CAS Number: 66654-69-1 . It has a molecular weight of 157.17 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H11NO3/c9-6-3-1-2-5 (8-6)4-7 (10)11/h5H,1-4H2, (H,8,9) (H,10,11) . This indicates that the compound has a piperidine ring (a six-membered ring with one nitrogen atom) with an acetic acid group attached .Physical and Chemical Properties Analysis
This compound is a white to off-white solid with a melting point of 135-140°C . It has a molecular weight of 157.17 .Scientific Research Applications
Crystallography and Structural Analysis
- The compound has been utilized in studies focusing on crystallography and structural analysis. For example, the crystal structure of various compounds related to pyridine herbicides, which are similar in structure to 2-(6-Oxopiperidin-2-yl)acetic acid, has been extensively studied. These studies often involve analyzing hydrogen bonds and weak interactions to understand the compound's molecular structure and properties (Park et al., 2016).
Synthesis and Chemical Reactions
- The compound plays a role in the synthesis of various chemical structures. Research includes the development of cyclisation techniques for the stereoselective synthesis of certain piperidine alkaloids, demonstrating the compound's utility in complex organic synthesis processes (Bell et al., 2018).
Pharmacological Research
- While specific to pharmacology, research on compounds structurally related to this compound includes studies on their potential as antagonists in various medical conditions, offering insights into the compound's broader chemical and biological relevance (Hutchinson et al., 2003).
Molecular Conformation Studies
- The compound has been used in studies to understand molecular conformations, particularly in solution and crystal forms. This includes examining NMR spectral and X-ray data to understand the behavior of similar molecules under different conditions (Chui et al., 2004).
Inhibitory and Biochemical Studies
- Research includes the investigation of related compounds as inhibitors of certain biochemical processes, like aldose reductase inhibition, which is critical in understanding the compound's potential pharmacological applications (Kučerová-Chlupáčová et al., 2020).
Material Science and Electrochemistry
- Studies also extend to material science, where derivatives of the compound are analyzed for their electrochromic properties, offering insights into the compound's potential in material science applications (Zhang et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
2-(6-oxopiperidin-2-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3/c9-6-3-1-2-5(8-6)4-7(10)11/h5H,1-4H2,(H,8,9)(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQAFTUMTSHDPRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC(=O)C1)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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